![molecular formula C7H14N2O2 B1337393 Ethyl Piperazine-2-carboxylate CAS No. 89941-07-1](/img/structure/B1337393.png)
Ethyl Piperazine-2-carboxylate
Overview
Description
Ethyl Piperazine-2-carboxylate (EPC) is an organic compound that is used in a variety of scientific research applications. It is a colorless, odorless, and water-soluble crystalline solid. This compound is an important building block for many synthetic reactions, and its unique structure makes it a valuable tool for scientists in the fields of organic chemistry, biochemistry, and pharmacology.
Scientific Research Applications
Chemical Synthesis and Derivative Formation Ethyl Piperazine-2-carboxylate and its derivatives are extensively used in chemical syntheses. For instance, the decyclization of ethyl 2-[5-aryl-2-oxofuran-3(2H)-ylideneamino]-4,5,6,7-tetrahydro-1-benzothiophene-3-carboxylates with secondary amines forms various piperazine derivatives, showcasing its versatility in chemical reactions (Vasileva et al., 2018). Similarly, ethyl 4-amino-2-fluorophenylpiperazin-1-carboxylates with diverse nuclei have been synthesized from ethyl piperazine-1-carboxylate, leading to compounds with significant antimicrobial, antilipase, and antiurease activities (Başoğlu et al., 2013).
Structural and Spectroscopic Analysis this compound derivatives are also subjects of structural and spectroscopic analysis. For example, the structural analysis of ethyl 4-phenylthiocarbamoyl piperazine-1-carboxylate complexes with Ni(II), Zn(II), and Cd(II) provided insights into the binding sites and possible geometries of these complexes, contributing valuable information to the field of coordination chemistry (Prakash et al., 2014).
Pharmaceutical Development and Biological Activities In the pharmaceutical sector, this compound derivatives have been studied for their potential medicinal properties. Novel fluoroquinolones synthesized from this compound derivatives have shown promising in vivo activity against Mycobacterium tuberculosis (Shindikar & Viswanathan, 2005). Moreover, a series of piperazinyl-1,2-dihydroquinoline carboxylates exhibited strong antimicrobial activities and notable interactions with the active site of Staphylococcus aureus, highlighting their potential as antimicrobial lead molecules (Banu et al., 2018).
Safety and Hazards
Future Directions
Properties
IUPAC Name |
ethyl piperazine-2-carboxylate | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C7H14N2O2/c1-2-11-7(10)6-5-8-3-4-9-6/h6,8-9H,2-5H2,1H3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
XWZHSYWFWDKJHI-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCOC(=O)C1CNCCN1 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C7H14N2O2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID30442797 | |
Record name | Ethyl Piperazine-2-carboxylate | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID30442797 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
158.20 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS No. |
89941-07-1 | |
Record name | Ethyl Piperazine-2-carboxylate | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID30442797 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Synthesis routes and methods I
Procedure details
Synthesis routes and methods II
Procedure details
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Q1: What is the role of Ethyl Piperazine-2-carboxylate in the synthesis of potential antihistamine compounds?
A1: In the study presented by [], this compound serves as a starting material for synthesizing compound Vb. It reacts with 4-bromo-1,1-diphenyl-1-butene through an alkylation reaction. This reaction is a key step in constructing the final compound (Va) which is a tricyclic analogue of N -(4,4-Diphenyl-3-butene-1-yl)nipecotic Acid. While the exact mechanism of action of these potential antihistamines is not detailed in the paper, the researchers aimed to develop compounds with potential antihistamine and antiulcer activities.
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